Cas no 497238-23-0 (Hexanoic acid, 3-amino-3-(1-methylethyl)-, 1,1-dimethylethyl ester,(3R)-)

• Product Name: Hexanoic acid, 3-amino-3-(1-methylethyl)-, 1,1-dimethylethyl ester,(3R)-
• CAS No: 497238-23-0
• MF: C₁₃H₂₇NO₂
• MW: 229.358984231949
• CID: 1528421
• Update Time: 2024-08-23

Hexanoic acid, 3-amino-3-(1-methylethyl)-, 1,1-dimethylethyl ester,(3R)- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 3-amino-3-(1-methylethyl)-, 1,1-dimethylethyl ester,(3R)-
• Hexanoic acid, 3-amino-3-(1-methylethyl)-, 1,1-dimethylethyl ester, (3R)-

• Inchi： 1S/C13H27NO2/c1-7-8-13(14,10(2)3)9-11(15)16-12(4,5)6/h10H,7-9,14H2,1-6H3/t13-/m1/s1
• InChI Key： GSASIDQFYKRDMC-CYBMUJFWSA-N
• SMILES： C(OC(C)(C)C)(=O)C[C@@](N)(C(C)C)CCC

Computed Properties

• Exact Mass: 229.20431

Experimental Properties

• Density: 0.914±0.06 g/cm3(Predicted)
• Boiling Point: 291.6±23.0 °C(Predicted)
• PSA: 52.32
• pka: 9.79±0.25(Predicted)